Cas no 24332-20-5 (Methoxyacetaldehyde Dimethyl Acetal)
Methoxyacetaldehyde Dimethyl Acetal is a stable, colorless liquid with the molecular formula C₅H₁₂O₃. It is commonly used as a protecting group for aldehydes in organic synthesis due to its ability to form acetals under mild conditions. The compound exhibits high hydrolytic stability, making it suitable for reactions requiring anhydrous or acidic environments. Its low volatility and compatibility with various solvents enhance its utility in multistep synthetic processes. Methoxyacetaldehyde Dimethyl Acetal is also employed as a precursor in the production of fragrances and specialty chemicals. The product's consistent purity and reliable performance make it a preferred choice for laboratory and industrial applications.
24332-20-5 structure
Product Name:Methoxyacetaldehyde Dimethyl Acetal
CAS No:24332-20-5
MF:C5H12O3
MW:120.146982192993
MDL:MFCD00008486
CID:52495
PubChem ID:47520
Update Time:2025-10-21
Methoxyacetaldehyde Dimethyl Acetal Chemical and Physical Properties
Names and Identifiers
-
- 1,1,2-Trimethoxyethane
- Trimethoxyethane
- 2-methoxyacetaldehyde dimethyl acetal
- METHOXYACETALDEHYDE DIMETHYL ACETAL
- 1,2,2-trimethoxyethane
- Ethane,1,1,2-trimethoxy
- Ethane, 1,1,2-trimethoxy-
- Methoxyacetaldehyde Dimethylacetal
- DYOZNCVZPFIXLU-UHFFFAOYSA-N
- PubChem12773
- methoxyacetaldehyde dimetylacetal
- methoxy acetaldehyde dimethyl acetal
- LS40169
- NE10590
- ZB011489
- METHOXY ACETALDEHYDE DIMETHYLACETAL
- AK11
- SY050730
- EINECS 246-175-9
- FT-0605991
- MFCD00008486
- UNII-682PCN62W8
- DTXSID50179073
- 1,1,2-TRIS(METHOXY)ETHANE
- Methoxyacetaldehyde dimethyl acetal, >=98.0% (GC)
- AKOS006221653
- NS00027623
- 1-IODO-4-(TRIFLUOROMETHYL)OCTAFLUOROPENT-2-ENE97
- EN300-88702
- BS-16763
- 682PCN62W8
- SCHEMBL142415
- AM20080585
- J-015448
- 24332-20-5
- CS-0150200
- A817232
- 1,1,2-trimethoxy-ethane
- T0831
- Q63392750
- 1,1,2-Trimethoxyethane; 1,1,2-Tris(methoxy)ethane; 2-Methoxyacetaldehyde Dimethyl Acetal; Methoxyacetaldehyde Dimethyl Acetal
- A10903
- Methoxyacetaldehyde Dimethyl Acetal
-
- MDL： MFCD00008486
- Inchi： 1S/C5H12O3/c1-6-4-5(7-2)8-3/h5H,4H2,1-3H3
- InChI Key： DYOZNCVZPFIXLU-UHFFFAOYSA-N
- SMILES： O(C)C(COC)OC
Computed Properties
- Exact Mass: 120.07900
- Monoisotopic Mass: 120.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 42.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -0.1
- Topological Polar Surface Area: 27.7
Experimental Properties
- Color/Form: Uncertain
- Density: 0.932 g/mL at 25 °C(lit.)
- Boiling Point: 56-59 °C/56 mmHg(lit.)
- Flash Point: Fahrenheit: 73.4 ° f
Celsius: 23 ° c - Refractive Index: n20/D 1.392(lit.)
n20/D 1.393 - PSA: 27.69000
- LogP: 0.25170
- Solubility: Uncertain
Methoxyacetaldehyde Dimethyl Acetal Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H226-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：UN 3271 3/PG 3
- WGK Germany：3
- Hazard Category Code： 10-36/37/38
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- HazardClass：3.2
- PackingGroup：III
- Packing Group：III
- Hazard Level：3.2
- Safety Term：3.2
- Packing Group：III
- Risk Phrases：R10; R36/37/38
Methoxyacetaldehyde Dimethyl Acetal Customs Data
- HS CODE：2909199090
- Customs Data：
China Customs Code:
2909199090Overview:
2909199090. Other acyclic ethers and their halogenated derivatives(Including sulfonation,Nitrosative or nitrosative derivatives). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909199090. other acyclic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
Methoxyacetaldehyde Dimethyl Acetal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 64685-50ML-F |
Methoxyacetaldehyde Dimethyl Acetal |
24332-20-5 | ≥98.0% (GC) | 50ML |
￥2888.3 | 2022-02-24 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T835175-100g |
1,1,2-Trimethoxyethane |
24332-20-5 | ≥98% | 100g |
798.00 | 2021-05-17 | |
| TRC | M260755-1g |
Methoxyacetaldehyde Dimethyl Acetal |
24332-20-5 | 1g |
$ 110.00 | 2023-09-07 | ||
| TRC | M260755-10g |
Methoxyacetaldehyde Dimethyl Acetal |
24332-20-5 | 10g |
$ 173.00 | 2023-09-07 | ||
| TRC | M260755-50g |
Methoxyacetaldehyde Dimethyl Acetal |
24332-20-5 | 50g |
$ 259.00 | 2023-09-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T48120-100g |
1,1,2-Trimethoxyethane |
24332-20-5 | 98% | 100g |
¥461.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T48120-25g |
1,1,2-Trimethoxyethane |
24332-20-5 | 98% | 25g |
¥117.0 | 2023-09-06 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | T0831-25ML |
1,1,2-Trimethoxyethane |
24332-20-5 | >98.0%(GC) | 25ml |
¥470.00 | 2024-04-17 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | T0831-100ML |
1,1,2-Trimethoxyethane |
24332-20-5 | >98.0%(GC) | 100ml |
¥960.00 | 2024-04-17 | |
| eNovation Chemicals LLC | D699355-100g |
1,1,2-Trimethoxyethane |
24332-20-5 | 98% | 100g |
$130 | 2024-07-20 |
Methoxyacetaldehyde Dimethyl Acetal Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:24332-20-5)甲氧基乙醛缩二甲醇
Order Number:LE25849962
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:50
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:24332-20-5)1,1,2-Trimethoxyethane
Order Number:sfd18011
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Methoxyacetaldehyde Dimethyl Acetal Related Literature
-
Xinpeng Zhao,Wang Liu,Lijun Zhu,Yanfei Zhang,Mengya Sun,Gai Miao,Hu Luo,Shenggang Li,Lingzhao Kong Sustainable Energy Fuels 2022 6 1051
-
2. Radiation chemistry of acetals. Part 1. Photolysis (λ 185 nm) of formaldehyde dimethyl acetal in the liquid phaseHeinz-Peter Schuchmann,Clemens von Sonntag J. Chem. Soc. Perkin Trans. 2 1976 1408
-
Daqian Ding,Jinxu Xi,Jianjian Wang,Xiaohui Liu,Guanzhong Lu,Yanqin Wang Green Chem. 2015 17 4037
-
Tihang Liu,Jiangang Wang,Hongyou Cui,Jinghua Wang Green Chem. 2023 25 4565
-
5. Role of the enamide linkage of nucleoside antibiotic mureidomycin A: synthesis and reactivity of enamide-containing analoguesCaragh A. Gentle,Timothy D. H. Bugg J. Chem. Soc. Perkin Trans. 1 1999 1279
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
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